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Introduction
Nur77, also known as TR3 or NR4A1, is an orphan nuclear receptor that plays a pivotal role in

regulating apoptosis.[1][2] Initially identified as a transcription factor, Nur77 can also induce

apoptosis through a transcription-independent mitochondrial pathway.[3] Under basal

conditions, Nur77 resides in the nucleus.[4] However, in response to various apoptotic stimuli, it

translocates to the cytoplasm and targets the mitochondria.[1][4][5] At the mitochondria, Nur77

interacts with the anti-apoptotic protein Bcl-2, inducing a conformational change that converts

Bcl-2 into a pro-apoptotic molecule.[2][6] This event triggers the mitochondrial outer membrane

permeabilization (MOMP), leading to the release of cytochrome c and subsequent activation of

the caspase cascade, culminating in apoptosis.[1][7]

These application notes provide a comprehensive guide for designing and conducting

experiments to investigate Nur77-dependent apoptosis. Detailed protocols for key assays are

provided to enable researchers to study the expression, subcellular localization, and protein-

protein interactions of Nur77, as well as to quantify apoptotic events.
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The central mechanism of Nur77-dependent apoptosis involves its translocation from the

nucleus to the mitochondria, followed by its interaction with Bcl-2. This interaction is a critical

event that switches the function of Bcl-2 from a cell survival protein to a cell death inducer.

Diagram of the Nur77-Dependent Apoptotic Signaling Pathway
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Caption: Nur77 translocates to mitochondria to induce apoptosis.

Experimental Workflow for Studying Nur77-
Dependent Apoptosis
A typical workflow for investigating the role of Nur77 in apoptosis involves several key stages,

from initial cell treatment to final data analysis.

Diagram of the Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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